4,4-Difluoro-1-(pyridin-3-ylmethyl)cyclohexan-1-amine dihydrochloride

• IUPAC Name: 4,4-difluoro-1-(pyridin-3-ylmethyl)cyclohexan-1-amine;dihydrochloride
• InChI: InChI=1S/C12H16F2N2.2ClH/c13-12(14)5-3-11(15,4-6-12)8-10-2-1-7-16-9-10;;/h1-2,7,9H,3-6,8,15H2;2*1H
• InChI Key: UJGRGCAFCAJORW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1(CC2=CN=CC=C2)N)(F)F.Cl.Cl
• Molecular Formula: C12H18Cl2F2N2
• Molecular Weight: 299.18 g/mol

Description

4,4-Difluoro-1-(pyridin-3-ylmethyl)cyclohexan-1-amine dihydrochloride is a chemical compound with the molecular formula C12H18Cl2F2N2. It is available for purchase from various chemical suppliers.

Scientific Research Applications

1. Organic Synthesis and Catalysis

• Brønsted Acid-Catalyzed Transfer Hydrogenation : Cyclohexa-1,4-dienes, related to the chemical structure , have been utilized in Brønsted acid-catalyzed transfer hydrogenation. This process is beneficial for the hydrogenation of structurally diverse alkenes (Chatterjee & Oestreich, 2016).

• Synthesis of Pyrindines and Tetrahydroquinolines : A novel process for synthesizing cyclopentyl and cyclohexyl annealed pyridines, which are structurally similar to the compound , has been developed (Yehia, Polborn, & Müller, 2002).

2. Medicinal Chemistry and Drug Design

• Synthesis of Piperazine-2,6-dione Derivatives for Anticancer Activity : Research involving the condensation of iminodiacetic acid with various amines, including pyridin-3-ylmethanamine, showed promise in creating compounds with potential anticancer activity (Kumar, Kumar, Roy, & Sondhi, 2013).

• Design and Synthesis of Antimalarials : (1H-Pyridin-4-ylidene)amines, which share a structural similarity, have been synthesized and evaluated for their antimalarial properties (Rodrigues et al., 2009).

3. Materials Science

• Copolymerization Studies : Research involving amine-bis(phenolate) chromium(III) chloride complexes, related to the compound , catalyzes the copolymerization of cyclohexene oxide and carbon dioxide (Devaine-Pressing, Dawe, & Kozak, 2015).

Mechanism of Action

The mechanism of action refers to how a compound interacts with biological systems. Unfortunately, the specific mechanism of action for 4,4-Difluoro-1-(pyridin-3-ylmethyl)cyclohexan-1-amine dihydrochloride is not provided in the search results.

Safety and Hazards

Safety and hazard information is crucial for handling and working with chemical compounds. Unfortunately, the specific safety and hazard information for 4,4-Difluoro-1-(pyridin-3-ylmethyl)cyclohexan-1-amine dihydrochloride is not provided in the search results.

Future Directions

The future directions for research and application of 4,4-Difluoro-1-(pyridin-3-ylmethyl)cyclohexan-1-amine dihydrochloride are not provided in the search results. Future directions could include further studies to understand its properties, potential applications, and safety considerations.